Cas no 1805936-70-2 (2-Bromo-6-fluoro-3-(methylthio)phenol)

• Product Name: 2-Bromo-6-fluoro-3-(methylthio)phenol
• CAS No: 1805936-70-2
• MF: C₇H₆BrFOS
• MW: 237.089343547821
• MDL: MFCD28739496
• CID: 4764261
• Update Time: 2026-02-26

2-Bromo-6-fluoro-3-(methylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-(methylthio)phenol

• MDL： MFCD28739496
• Inchi： 1S/C7H6BrFOS/c1-11-5-3-2-4(9)7(10)6(5)8/h2-3,10H,1H3
• InChI Key： QNRJUBMNWZAYQG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1SC)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 2.9
• Topological Polar Surface Area: 45.5

Additional information on 2-Bromo-6-fluoro-3-(methylthio)phenol

Introduction to 2-Bromo-6-fluoro-3-(methylthio)phenol (CAS No. 1805936-70-2)

2-Bromo-6-fluoro-3-(methylthio)phenol, with the CAS number 1805936-70-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine, fluorine, and methylthio substituents, which confer it with a distinct set of physical and chemical properties.

The molecular structure of 2-Bromo-6-fluoro-3-(methylthio)phenol consists of a phenolic ring with a bromine atom at the 2-position, a fluorine atom at the 6-position, and a methylthio group at the 3-position. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In terms of physical properties, 2-Bromo-6-fluoro-3-(methylthio)phenol is a solid at room temperature with a melting point typically ranging from 85°C to 90°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in a wide range of chemical reactions and analytical techniques.

The synthesis of 2-Bromo-6-fluoro-3-(methylthio)phenol can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 6-fluoro-3-(methylthio)phenol using bromine or N-bromosuccinimide (NBS) as the brominating agent. Another approach involves the substitution of a precursor molecule, such as 2-bromo-6-fluorophenol, with methyl mercaptan under appropriate conditions. These synthetic strategies have been extensively studied and optimized to ensure high yields and purity levels.

In the field of medicinal chemistry, 2-Bromo-6-fluoro-3-(methylthio)phenol has shown promise as a lead compound for the development of novel therapeutic agents. Recent research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored for applications in neurodegenerative diseases and pain management.

The biological activity of 2-Bromo-6-fluoro-3-(methylthio)phenol has also been investigated in preclinical models. In vitro assays have shown that it exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. Furthermore, in vivo studies using animal models have confirmed its efficacy in reducing tumor growth and improving survival rates. These findings highlight its potential as a candidate for further drug development.

Beyond its medicinal applications, 2-Bromo-6-fluoro-3-(methylthio)phenol has found utility in materials science due to its unique electronic properties. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. The tunable properties of these complexes make them valuable for developing advanced functional materials with tailored performance characteristics.

The environmental impact of 2-Bromo-6-fluoro-3-(methylthio)phenol is another area of ongoing research. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that it exhibits low toxicity and moderate biodegradability under environmental conditions. However, further investigations are necessary to fully understand its long-term effects on ecosystems.

In conclusion, 2-Bromo-6-fluoro-3-(methylthio)phenol (CAS No. 1805936-70-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for both fundamental research and practical applications. Ongoing studies continue to uncover new insights into its behavior and utility, positioning it as a promising molecule for future developments in medicinal chemistry, materials science, and environmental science.